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Compound of Interest

Compound Name: Methyl purple

Cat. No.: B072065

For Immediate Release

This technical guide provides an in-depth overview of Methyl Purple, a crucial pH indicator for
laboratory and industrial applications. Designed for researchers, scientists, and drug
development professionals, this document details its chemical properties, experimental
protocols, and applications, presenting a valuable resource for scientific endeavors.

Chemical and Physical Properties

Methyl Purple is a complex organic dye recognized for its distinct color change, which is vital
for accurate pH measurements in various scientific contexts.[1] Its primary application is as a
pH indicator, particularly in alkalinity titrations.[2][3]

Chemical Identification and Data

A summary of the key chemical identifiers and properties of Methyl Purple is provided in the
table below.
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Identifier Value Reference
CAS Number 1340-02-9 [21[31[41[5]
Molecular Formula Ce7H62NsNas014S3 [21[31[4]

Molecular Weight 1391.41 g/mol [41[5]
Methyl Purple indicator

Synonyms ) [4][5]
solution

PubChem ID 16211796 [4]

Physical and Chemical Properties

The physical and chemical characteristics of Methyl Purple are outlined in the following table,

offering a glance at its behavior under different conditions.

Property Value Reference
Appearance Green or very dark green liquid  [4]

Density 1.001 g/mL at 25 °C [4]

Melting Point 0°C [4]

Boiling Point 100 °C

pH Range 48-54 [3][6]

Color Change Purple (pH 4.8) to Green (pH ]

5.4)

Experimental Protocols

Methyl Purple is predominantly used as an indicator in acid-base titrations, especially for

determining the alkalinity of water samples.[3] Below are detailed protocols for its preparation

and application in a typical alkalinity titration.

Preparation of Methyl Purple Indicator Solution
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A standard 0.1% w/v indicator solution can be prepared for laboratory use.

Materials:

o Methyl Purple powder

e Deionized water

Procedure:

Weigh 0.1 g of Methyl Purple powder.

Dissolve the powder in 100 mL of deionized water.

Stir the solution until the powder is completely dissolved.

Store the solution in a labeled, airtight container, away from direct light.

Alkalinity Titration Protocol

This protocol outlines the steps for determining the total alkalinity of a water sample using
Methyl Purple as an indicator.

Materials:

Water sample

o Standardized sulfuric acid (H2SOa) solution (e.g., 0.02 N)

o Methyl Purple indicator solution

e Burette (50 mL)

e Erlenmeyer flask (250 mL)

e Graduated cylinder (100 mL)

e Pipette
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Procedure:

e Measure 100 mL of the water sample using a graduated cylinder and transfer it to a 250 mL
Erlenmeyer flask.

e Add 2-3 drops of Methyl Purple indicator solution to the water sample. The solution should
turn green if alkalinity is present. If it turns purple, the "M" alkalinity is zero.[6]

« Fill a burette with the standardized sulfuric acid solution and record the initial volume.
« Titrate the water sample with the sulfuric acid, swirling the flask continuously.

e The endpoint is reached when the color of the solution changes from green to a distinct
purple.[4] A gray tint may appear just before the endpoint.

o Record the final volume of the sulfuric acid used.
o Calculate the total alkalinity based on the volume of titrant used.

Applications

Beyond its primary role in titrations for water quality analysis in various sectors like aquaculture
and industrial wastewater management, Methyl Purple also finds utility in other areas.[1][3]

o Textile Industry: It is employed as a dye for fabrics.[1]

» Biological Research: In microbiology, it can be used to assess the metabolic activity of
microorganisms.[1]

Visualizing the Experimental Workflow

To further clarify the experimental process, the following diagram illustrates the workflow for an
alkalinity titration using Methyl Purple.
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Caption: Workflow for Alkalinity Titration.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
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purple]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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